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Compound of Interest

Compound Name: tert-Butyl peroxybenzoate

Cat. No.: B1203932

This technical guide provides an in-depth analysis of the safety data sheet (SDS) for tert-Butyl
peroxybenzoate (TBPB), a widely used organic peroxide in polymerization processes.[1][2][3]
The following sections detail its properties, hazards, and the necessary safety protocols for
handling, storage, and emergency situations, tailored for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

tert-Butyl peroxybenzoate is a colorless to slightly yellow liquid with a mild aromatic odor.[3]
[4][5] It is primarily utilized as a radical initiator for the polymerization of monomers like styrene
and acrylics and as a curing agent for resins.[1][6]
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Property Value Source
CAS Number 614-45-9 [11[7]
Molecular Formula C11H1403 [3]
Molecular Weight 194.25 g/mol [5]
Appearance Colorless to light yellow liquid [4115]
Odor Mild, weakly aromatic [4][5]
Melting Point 81to 11 °C (46.4 to 52 °F) [8]
N _ 75-76 °C (167 - 169 °F) at 0.3
Boiling Point [8]
hPa
_ > 60 to 93.4 °C (> 140 to 200.1
Flash Point 315171
OF)
Density 1.021 - 1.04 g/cm?3 at 20-25 °C [519]
Vapor Pressure 0.33 mmHg at 50 °C (122 °F) [5]
Water Solubility 1.18 g/L; Insoluble [31[5][10]

Log Partition Coefficient (n-

octanol/water)

3.0

Toxicological Data

tert-Butyl peroxybenzoate is harmful if inhaled and can cause skin irritation and allergic

reactions.[6][10][11]
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Endpoint Species Route Value Source
LD50 Rat (female) Oral > 2,000 mg/kg [10]
Rat
LD50 Dermal > 2,000 mg/kg [10]
(male/female)
Rat
LC50 Inhalation (4h) 1.01-4.9 mg/L [10]
(male/female)

NOAEL (90-day  Rat

Oral 30 mg/kg

repeated dose) (male/female)
Aquatic Toxicity Danio rerio

, - 1.6 mg/L [11]
(LC50, 96h) (zebra fish)
Aquatic Toxicity )

) Daphnia magna »

(ECH0, static - Not specified [11]

(Water flea)
test)

Health Effects:

o Acute: Contact can irritate the skin, eyes, nose, and throat.[2][4][7] Prolonged exposure may
lead to headaches.[4]

o Chronic: The substance may cause genetic mutations, and all contact should be minimized.
[4] Further studies are needed to determine its potential for causing cancer or reproductive
harm.[4] It may cause an allergic skin reaction.[6]

Fire and Explosion Hazard Data

TBPB is an organic peroxide (Type C) and a flammable, reactive chemical that poses a
significant fire and explosion hazard.[4][6] Heating may cause a fire, and it can explode if
exposed to shock, friction, heat, or other sources of ignition.[4][7][10]
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Hazard Data

Value | Information

Source

Classification

Organic Peroxide Type C

[6111]

Decomposition Temperature

60 - 80 °C

[1]

Self-Accelerating
Decomposition Temperature
(SADT)

60 °C (Storage must not
exceed 55 °C)

[7]

Incompatible Materials

Strong oxidizing agents,
reducing agents, acids, bases,
amines, transition metal salts,
sulfur compounds, rust, ash,
dusts, and combustible

materials.[4][6]

Hazardous Decomposition

Products

Carbon monoxide, carbon
dioxide, benzoic acid, acetone,

and benzene.[8]

Suitable Extinguishing Agents

Dry chemical, CO2, water
spray, or alcohol/polymer

foam.[4]

Firefighting Notes

Use water spray to cool fire-
exposed containers.[4]

Containers may explode in a
fire.[4] Poisonous gases are

produced during a fire.[4]

Experimental Protocols

The toxicological and ecotoxicological data presented in the safety data sheets are derived

from standardized testing protocols, primarily those established by the Organisation for

Economic Co-operation and Development (OECD).

o OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method: This method is
used to estimate the acute oral toxicity of a substance. It involves a stepwise procedure with

the use of a minimal number of animals. The substance is administered orally to a group of
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animals at one of the defined dose levels. The animals are observed for signs of toxicity and
mortality over a period of time, typically 14 days. The outcome of the test allows for the
classification of the substance into a specific toxicity class.

o OECD Test Guideline 402: Acute Dermal Toxicity: This guideline assesses the potential for a
substance to cause toxicity when applied to the skin. A single dose of the substance is
applied to the shaved skin of several experimental animals (typically rats or rabbits). The
animals are observed for up to 14 days for signs of toxicity, including skin irritation, and for
mortality. This test helps determine the LD50 value for dermal exposure.

o OECD Test Guideline 436: Acute Inhalation Toxicity - Acute Toxic Class (ATC) Method: This
protocol is designed to assess the toxicity of a substance upon inhalation. Animals are
exposed to the substance (as a gas, vapor, or aerosol) for a defined period, usually 4 hours,
in an inhalation chamber. A stepwise procedure is used where the results of one step
determine the dose for the next. Observations for toxicity and mortality are made for up to 14
days post-exposure to determine the LC50.

o OECD Test Guideline 203: Fish, Acute Toxicity Test: This test evaluates the acute toxicity of
chemicals to fish. Fish are exposed to the test substance in their water for a period of 96
hours. The mortality of the fish is recorded at 24, 48, 72, and 96 hours, and the concentration
that is lethal to 50% of the test fish (LC50) is determined.

e OECD Test Guideline 117: Partition Coefficient (n-octanol/water), HPLC Method: This
guideline describes a method for determining the n-octanol/water partition coefficient (Log P)
using high-performance liquid chromatography (HPLC). The retention time of the test
substance on a stationary phase is compared to that of reference compounds with known
Log P values. This provides a measure of the substance’'s hydrophobicity and potential for
bioaccumulation.

Hazard Relationships and Workflows

Visual representations of hazard relationships and safety workflows are critical for ensuring
laboratory safety.
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Figure 1: Hazard relationship diagram for tert-Butyl peroxybenzoate.
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Figure 2: Safe handling workflow for tert-Butyl peroxybenzoate.
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Figure 3: Emergency response workflow for spills and exposures.

Handling and Storage Procedures

Handling:
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Work in a well-ventilated area, preferably within a chemical fume hood.[7]

Wear appropriate personal protective equipment (PPE), including gloves, goggles, and
protective clothing.[1][2][4]

Use spark-proof tools and explosion-proof equipment.[6][7]
Ground and bond containers during material transfer to prevent static discharge.[6][7]
Avoid contact with skin, eyes, and clothing.[7]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4][6][10]

Storage:

Store in a cool, dry, well-ventilated area away from sunlight and incompatible materials.[1][4]

[7]
The ideal storage temperature is below 25-30°C to prevent decomposition.[1][6]

Storage buildings should be designed to not exceed the maximum prescribed temperature
limit.[6]

Keep containers tightly closed.[4][7]

Do not store with combustible materials, oxidizing agents, or reducing agents.[4]

Emergency Measures

Spills and Leaks:

Evacuate personnel from the area.[4]
Eliminate all ignition sources.[5][6]

Cover the spill with inert, non-combustible material such as dry lime, sand, or soda ash.[4][5]
Do not use organic absorbents like sawdust.[12]
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e Place the absorbed material into loosely covered containers for disposal as hazardous
waste.[4][5]

e Ventilate and wash the area after cleanup is complete.[4]
First Aid:

 Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration or oxygen and seek immediate medical attention.[7][10]

o Skin Contact: Immediately wash the affected area with plenty of water.[4] Remove
contaminated clothing and wash it before reuse.[7]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[7] Seek
medical aid.[7]

 Ingestion: Do not induce vomiting.[7] If the person is conscious, give them water to drink.[10]
Seek immediate medical attention.[7][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Data Sheet Overview for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203932#tert-butyl-peroxybenzoate-safety-data-
sheet-sds-overview]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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